3-(2-Fluorophenoxy)cyclohexanamine
Cat. No. B8371838
M. Wt: 209.26 g/mol
InChI Key: AQBOWYXTZZKNJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09351965B2
Procedure details
tert-Butyl 3-(2-fluorophenoxy)cyclohexylcarbamate was stirred in a solution of HCl in dioxane (4 M) at room temperature for overnight. The product, HCl salt of 3-(2-fluorophenoxy)cyclohexanamine, was obtained after removal of solvent.
Name
tert-Butyl 3-(2-fluorophenoxy)cyclohexylcarbamate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:22]=[CH:21][CH:20]=[CH:19][C:3]=1[O:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH:7]([NH:11]C(=O)OC(C)(C)C)[CH2:6]1.[ClH:23]>O1CCOCC1>[ClH:23].[F:1][C:2]1[CH:22]=[CH:21][CH:20]=[CH:19][C:3]=1[O:4][CH:5]1[CH2:10][CH2:9][CH2:8][CH:7]([NH2:11])[CH2:6]1
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cl
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Name
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Type
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product
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Smiles
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FC1=C(OC2CC(CCC2)N)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
